Cas no 1804757-95-6 (6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804757-95-6
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4839876
• Update Time: 2025-06-25

6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-7-5(18-9(11,12)13)2-4(3-10)14-6(7)8(15)16/h2H,3H2,1H3,(H,15,16)
• InChI Key： PYYRKSPPCCEBRZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C(=O)O)N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Recent Advances in the Study of 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1804757-95-6)

6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1804757-95-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with enhanced pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of trifluoromethoxy-substituted pyridine derivatives. Researchers have demonstrated that the chloromethyl group at the 6-position allows for further functionalization, enabling the introduction of various pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of potent kinase inhibitors, showcasing its versatility in drug discovery.

In addition to its synthetic utility, recent investigations have explored the biological activities of 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid and its derivatives. A study conducted by a team at the University of Cambridge revealed that certain derivatives exhibit promising anti-inflammatory and antimicrobial properties. The trifluoromethoxy group, in particular, was found to enhance the compounds' metabolic stability and bioavailability, making them attractive candidates for further development.

Another significant area of research involves the compound's potential applications in agrochemicals. A 2022 patent application by a leading agrochemical company described the use of this intermediate in the synthesis of novel herbicides with improved efficacy and environmental safety profiles. The presence of the trifluoromethoxy group was shown to contribute to the compounds' ability to target specific weed species while minimizing off-target effects.

Despite these promising developments, challenges remain in the large-scale production and purification of 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 study in Organic Process Research & Development highlighted a novel catalytic method that significantly enhances the efficiency of the chloromethylation step, addressing one of the key bottlenecks in the synthesis process.

In conclusion, 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1804757-95-6) continues to be a valuable building block in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it an essential tool for the development of new bioactive compounds. Future research is expected to further explore its potential in targeted drug delivery systems and sustainable agrochemical formulations.